Cas no 1361541-73-2 (2'-(Difluoromethyl)-3,4,5,4'-tetrachlorobiphenyl)

• Product Name: 2'-(Difluoromethyl)-3,4,5,4'-tetrachlorobiphenyl
• CAS No: 1361541-73-2
• MF: C₁₃H₆Cl₄F₂
• MW: 341.99554681778
• CID: 4994529
• Update Time: 2025-10-28

2'-(Difluoromethyl)-3,4,5,4'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-(Difluoromethyl)-3,4,5,4'-tetrachlorobiphenyl

• Inchi： 1S/C13H6Cl4F2/c14-7-1-2-8(9(5-7)13(18)19)6-3-10(15)12(17)11(16)4-6/h1-5,13H
• InChI Key： XLYKBBGTOZFOBI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(F)F)C=1)C1C=C(C(=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 6.7
• Topological Polar Surface Area: 0

Additional information on 2'-(Difluoromethyl)-3,4,5,4'-tetrachlorobiphenyl

Comprehensive Overview of 2'-(Difluoromethyl)-3,4,5,4'-tetrachlorobiphenyl (CAS No. 1361541-73-2): Properties, Applications, and Environmental Impact

2'-(Difluoromethyl)-3,4,5,4'-tetrachlorobiphenyl (CAS No. 1361541-73-2) is a specialized chlorinated biphenyl derivative that has garnered attention in both academic and industrial research due to its unique chemical structure and potential applications. This compound belongs to the broader class of polychlorinated biphenyls (PCBs), which are known for their stability and diverse utility in materials science. However, unlike traditional PCBs, this derivative incorporates a difluoromethyl group, which significantly alters its physicochemical properties and reactivity.

The molecular formula of 2'-(Difluoromethyl)-3,4,5,4'-tetrachlorobiphenyl reflects its complex structure, featuring four chlorine atoms and a difluoromethyl substituent on the biphenyl backbone. This configuration contributes to its high thermal stability and resistance to degradation, making it a candidate for advanced material applications. Researchers have explored its use in electronic coatings, flame retardants, and specialty polymers, where its halogen-rich structure offers distinct advantages.

In recent years, the environmental and health implications of halogenated compounds have become a hot topic among scientists and policymakers. While 2'-(Difluoromethyl)-3,4,5,4'-tetrachlorobiphenyl is not classified as a hazardous substance under current regulations, its structural similarity to persistent organic pollutants (POPs) has prompted studies on its biodegradability and ecotoxicological profile. Analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC) are commonly employed to detect and quantify this compound in environmental samples.

The synthesis of 2'-(Difluoromethyl)-3,4,5,4'-tetrachlorobiphenyl typically involves multi-step reactions, including Ullmann coupling and halogenation processes. Its production requires stringent control to minimize byproducts and ensure high purity, which is critical for research and industrial applications. Recent advancements in green chemistry have also sparked interest in developing more sustainable synthetic routes for such compounds, aligning with global trends toward environmentally friendly manufacturing.

From a commercial perspective, the demand for specialty halogenated compounds like 2'-(Difluoromethyl)-3,4,5,4'-tetrachlorobiphenyl is driven by niche markets in electronics, aerospace, and advanced materials. Its potential as a building block for functional materials has been highlighted in patents and peer-reviewed journals, though large-scale adoption remains limited due to cost and regulatory considerations. Companies specializing in fine chemicals often list this compound in their catalogs, catering to research institutions and industrial laboratories.

Public interest in sustainable alternatives to traditional chemicals has led to increased scrutiny of compounds like 2'-(Difluoromethyl)-3,4,5,4'-tetrachlorobiphenyl. Frequently searched questions include "Are chlorinated biphenyls safe?" and "What are the alternatives to halogenated flame retardants?" These queries reflect growing awareness of chemical safety and environmental stewardship. While this compound is not widely used in consumer products, its study contributes to the broader understanding of halogenated organic chemistry.

In summary, 2'-(Difluoromethyl)-3,4,5,4'-tetrachlorobiphenyl (CAS No. 1361541-73-2) represents a fascinating intersection of chemistry, materials science, and environmental research. Its unique properties offer both opportunities and challenges, underscoring the need for continued investigation into its applications and long-term effects. As regulatory frameworks evolve and green chemistry gains traction, the future of such compounds will likely hinge on balancing innovation with sustainability.